Cas no 2137813-97-7 (1-[4-hydroxy-1-(oxolan-3-yl)-1H-pyrazol-3-yl]ethan-1-one)

• Product Name: 1-[4-hydroxy-1-(oxolan-3-yl)-1H-pyrazol-3-yl]ethan-1-one
• CAS No: 2137813-97-7
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6595960
• PubChem ID: 66920486
• Update Time: 2025-06-08

1-[4-hydroxy-1-(oxolan-3-yl)-1H-pyrazol-3-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1144693
• EN300-803849
• 1-[4-hydroxy-1-(oxolan-3-yl)-1H-pyrazol-3-yl]ethan-1-one
• 2137813-97-7

• Inchi： 1S/C9H12N2O3/c1-6(12)9-8(13)4-11(10-9)7-2-3-14-5-7/h4,7,13H,2-3,5H2,1H3
• InChI Key： LTWLNAJEEXMIKQ-UHFFFAOYSA-N
• SMILES： O1CCC(C1)N1C=C(C(C(C)=O)=N1)O

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-[4-hydroxy-1-(oxolan-3-yl)-1H-pyrazol-3-yl]ethan-1-one

Comprehensive Overview of 1-[4-hydroxy-1-(oxolan-3-yl)-1H-pyrazol-3-yl]ethan-1-one (CAS No. 2137813-97-7)

1-[4-hydroxy-1-(oxolan-3-yl)-1H-pyrazol-3-yl]ethan-1-one, with the CAS number 2137813-97-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both hydroxy and oxolan (tetrahydrofuran) groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 1-[4-hydroxy-1-(oxolan-3-yl)-1H-pyrazol-3-yl]ethan-1-one has surged due to their potential in developing new therapeutic agents. Researchers are particularly interested in its role as a building block for kinase inhibitors and anti-inflammatory drugs, aligning with the growing focus on precision medicine. The compound's unique molecular framework also makes it a candidate for crop protection chemicals, addressing global concerns about sustainable agriculture.

The synthesis of CAS 2137813-97-7 typically involves multi-step organic reactions, including cyclization and functional group transformations. Its high purity and stability under standard conditions make it suitable for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its identity and quality, ensuring compliance with regulatory standards.

From an SEO perspective, users frequently search for terms like "pyrazole derivatives applications", "CAS 2137813-97-7 supplier", and "1-[4-hydroxy-1-(oxolan-3-yl)-1H-pyrazol-3-yl]ethan-1-one synthesis". These queries reflect the compound's relevance in both academic and industrial settings. Additionally, the rise of AI-driven drug discovery has increased interest in small-molecule libraries, where this compound could play a pivotal role.

Environmental and safety considerations are also critical when handling 1-[4-hydroxy-1-(oxolan-3-yl)-1H-pyrazol-3-yl]ethan-1-one. While it is not classified as hazardous, proper laboratory practices such as using personal protective equipment (PPE) and ventilation systems are recommended. Its biodegradability and low toxicity profile further enhance its appeal for sustainable chemistry initiatives.

In conclusion, CAS 2137813-97-7 represents a promising candidate for advancing medicinal chemistry and agrochemical innovation. Its structural features and functional groups offer ample opportunities for derivatization, making it a valuable asset for researchers exploring next-generation therapeutics and green chemistry solutions.